Cas no 1021091-14-4 (3-(3-methoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea)

• Product Name: 3-(3-methoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea
• CAS No: 1021091-14-4
• Molecular Formula: C₂₂H₂₅N₅O₃
• Molecular Weight: 407.465604543686
• CID: 5822679
• PubChem ID: 42065472

3-(3-methoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]urea
• 3-(3-methoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea
• 1-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-methoxyphenyl)urea
• AKOS024648798
• 1021091-14-4
• F2444-0536

• InChIKey： ROSWXKQHGZXUBV-UHFFFAOYSA-N
• Inchi： 1S/C22H25N5O3/c1-14(2)30-21-13-20(23-15(3)24-21)25-16-8-10-17(11-9-16)26-22(28)27-18-6-5-7-19(12-18)29-4/h5-14H,1-4H3,(H,23,24,25)(H2,26,27,28)
• SMILES： N(C1=CC=CC(OC)=C1)C(NC1=CC=C(NC2C=C(OC(C)C)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 407.19573968g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 407.19573968g/mol
• Heavy Atom Count: 30
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas